Cas no 1156547-61-3 ((1-Cyano-2-methylbutyl)carbamic acid tert-butyl ester)

• Product Name: (1-Cyano-2-methylbutyl)carbamic acid tert-butyl ester
• CAS No: 1156547-61-3
• MF: C₁₁H₂₀N₂O₂
• MW: 212.2887
• MDL: MFCD32880293
• CID: 3044242
• Update Time: 2025-10-28

(1-Cyano-2-methylbutyl)carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• -
• (1-Cyano-2-methylbutyl)carbamic acid tert-butyl ester
• (R)-(+)-[(R)-2-DicycL
• (R)-1-Dicyclohexylphosphino-2- [(R)-(N,N-dimethylamino)[2- (dicyclohexylphosphino)phenyl] methyl]ferrocene
• SL-T002-1
• (1S)-1-(Dicyclohexylphosphino)-2-[(R)-[2-(dicyclohexylphosphino)phenyl](dimethylamino)methyl]ferrocene
• (1Rp)-1-(Dicyclohexylphosphino)-2-[(R)-[2-(dicyclohexylphosphino)phenyl](dimethylamino)methyl]ferrocene
• 1-(Dicyclohexylphosphino)-2-[(R)-[2-(dicyclohexylphosphino)phenyl](dimethylamino)methyl] ferrocene

• MDL： MFCD32880293
• Inchi： 1S/C11H20N2O2/c1-6-8(2)9(7-12)13-10(14)15-11(3,4)5/h8-9H,6H2,1-5H3,(H,13,14)
• InChI Key： FZTVKXQXWQJUTR-UHFFFAOYSA-N
• SMILES： O(C(NC(C#N)C(C)CC)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 260
• XLogP3: 2.4
• Topological Polar Surface Area: 62.1

(1-Cyano-2-methylbutyl)carbamic acid tert-butyl ester Security Information

• Storage Condition：under inert gas (nitrogen or Argon) at 2-8°C

Additional information on (1-Cyano-2-methylbutyl)carbamic acid tert-butyl ester

Introduction to (1-Cyano-2-methylbutyl)carbamic acid tert-butyl ester (CAS No. 1156547-61-3)

Compound with the CAS number 1156547-61-3 and the product name (1-Cyano-2-methylbutyl)carbamic acid tert-butyl ester represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various scientific domains. The molecular structure of this compound includes a cyano group and a tert-butyl ester moiety, which contribute to its reactivity and utility in synthetic chemistry.

The (1-Cyano-2-methylbutyl)carbamic acid tert-butyl ester is a versatile intermediate that finds utility in the synthesis of more complex molecules. Its structural features make it an attractive candidate for use in the development of novel pharmaceuticals and agrochemicals. The cyano group, in particular, is known for its ability to participate in various chemical reactions, including nucleophilic addition and condensation reactions, while the tert-butyl ester provides stability and modularity in molecular design.

In recent years, there has been a growing interest in the development of new methodologies for constructing complex organic molecules. The (1-Cyano-2-methylbutyl)carbamic acid tert-butyl ester has been employed in several innovative synthetic strategies that have enhanced the efficiency and selectivity of organic transformations. For instance, it has been used as a precursor in the synthesis of chiral intermediates, which are crucial for the development of enantiomerically pure drugs.

The pharmaceutical industry has been particularly keen on exploring new compounds that can serve as building blocks for drug candidates. The (1-Cyano-2-methylbutyl)carbamic acid tert-butyl ester has shown promise in this regard, with several studies demonstrating its role in the synthesis of active pharmaceutical ingredients (APIs). Its incorporation into drug molecules can lead to improved pharmacokinetic properties, such as enhanced solubility and bioavailability.

Moreover, the compound's reactivity makes it a valuable tool in the field of medicinal chemistry. Researchers have utilized it to develop novel heterocyclic compounds, which are known for their diverse biological activities. The cyano group can be further functionalized to introduce additional pharmacophores, thereby expanding the therapeutic potential of these molecules.

The agrochemical sector has also benefited from the use of (1-Cyano-2-methylbutyl)carbamic acid tert-butyl ester. Its derivatives have been explored as intermediates in the synthesis of pesticides and herbicides. These compounds often exhibit potent activity against a range of pests while maintaining environmental safety profiles that are increasingly important to modern agriculture.

Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular modeling studies have revealed that it can adopt multiple conformations, which may influence its interactions with biological targets. These insights are crucial for designing molecules with optimized binding affinities and selectivity.

The synthesis of (1-Cyano-2-methylbutyl)carbamic acid tert-butyl ester involves several well-established chemical reactions, including nucleophilic substitution and condensation reactions. The tert-butyl ester group is particularly useful in these processes due to its stability under various reaction conditions. This stability allows for multiple functionalization steps without degradation, making it an ideal intermediate for complex synthetic routes.

In conclusion, the compound with CAS number 1156547-61-3, known as (1-Cyano-2-methylbutyl)carbamic acid tert-butyl ester, is a multifaceted molecule with significant applications in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable tool for synthetic chemists, enabling the development of novel drug candidates and crop protection agents. As research continues to uncover new methodologies and applications, this compound is poised to play an even greater role in advancing chemical science.